Cas no 62511-85-7 (Thiourea, N,N'-bis[2-[(2-aminoethyl)amino]ethyl]-)

• Product Name: Thiourea, N,N'-bis[2-[(2-aminoethyl)amino]ethyl]-
• CAS No: 62511-85-7
• MF: C₉H₂₄N₆S
• MW: 248.392059326172
• CID: 442191
• PubChem ID: 71385713
• Update Time: 2025-04-19

Thiourea, N,N'-bis[2-[(2-aminoethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-bis[2-[(2-aminoethyl)amino]ethyl]-
• 1,3-bis[2-(2-aminoethylamino)ethyl]thiourea
• 62511-85-7
• N,N'-Bis{2-[(2-aminoethyl)amino]ethyl}thiourea
• DTXSID20807932

• Inchi： 1S/C9H24N6S/c10-1-3-12-5-7-14-9(16)15-8-6-13-4-2-11/h12-13H,1-8,10-11H2,(H2,14,15,16)
• InChI Key： MBPCLQWNLLBUFU-UHFFFAOYSA-N
• SMILES： S=C(NCCNCCN)NCCNCCN

Computed Properties

• Exact Mass: 248.17862
• Monoisotopic Mass: 248.17831596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 100.16